Cas no 1346686-92-7 (5-Fluoro-[2,3'-bipyridine]-5'-carbaldehyde)

• Product Name: 5-Fluoro-[2,3'-bipyridine]-5'-carbaldehyde
• CAS No: 1346686-92-7
• MF: C₁₁H₇FN₂O
• MW: 202.184485673904
• CID: 1033596
• PubChem ID: 71303536
• Update Time: 2025-05-20

5-Fluoro-[2,3'-bipyridine]-5'-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-[2,3'-bipyridine]-5'-carbaldehyde
• 5-(5-fluoropyridin-2-yl)pyridine-3-carbaldehyde
• DTXSID60745006
• 5-Fluoro[2,3'-bipyridine]-5'-carbaldehyde
• 1346686-92-7
• CS-0445012

• Inchi： 1S/C11H7FN2O/c12-10-1-2-11(14-6-10)9-3-8(7-15)4-13-5-9/h1-7H
• InChI Key： VXCGEBGOMBXSHH-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1C=NC=C(C=O)C=1

Computed Properties

• Exact Mass: 202.05424101g/mol
• Monoisotopic Mass: 202.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5-Fluoro-[2,3'-bipyridine]-5'-carbaldehyde

5-Fluoro-[2,3'-bipyridine]-5'-carbaldehyde: A Comprehensive Overview

The compound 5-Fluoro-[2,3'-bipyridine]-5'-carbaldehyde, with the CAS number 1346686-92-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of bipyridines, which are well-known for their versatile applications in coordination chemistry, catalysis, and optoelectronic materials. The presence of a fluorine atom at the 5-position and an aldehyde group at the 5' position introduces unique electronic and structural properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of 5-Fluoro-[2,3'-bipyridine]-5'-carbaldehyde as a ligand in metal complexes. For instance, researchers have explored its coordination behavior with transition metals such as copper and iron. These studies have demonstrated that the compound can form stable metal complexes with tailored magnetic and electronic properties, which are of great interest for applications in spintronics and catalysis. The aldehyde group plays a crucial role in these interactions, acting as a coordinating site that enhances the stability and functionality of the resulting complexes.

In addition to its role as a ligand, 5-Fluoro-[2,3'-bipyridine]-5'-carbaldehyde has been investigated for its potential in organic electronics. The molecule's ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged to create high-performance organic field-effect transistors (OFETs). The fluorine atom contributes to the molecule's hydrophobicity and stability, while the aldehyde group facilitates strong interactions with metal surfaces. These properties make it an attractive candidate for use in flexible electronics and biosensors.

The synthesis of 5-Fluoro-[2,3'-bipyridine]-5'-carbaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high purity and yield. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the bipyridine backbone, while selective oxidation methods have been employed to introduce the aldehyde group at the 5' position.

From an environmental perspective, 5-Fluoro-[2,3'-bipyridine]-5'-carbaldehyde exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that the compound can undergo microbial degradation in aerobic environments, reducing its persistence in natural ecosystems. This property is particularly important for applications where environmental impact is a concern.

In conclusion, 5-Fluoro-[2,3'-bipyridine]-5'-carbaldehyde is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and applications of this compound, its significance in the field of organic chemistry is expected to grow further.